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Cat. No.: B130724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octadecyl 4-chlorobenzenesulfonate (CAS No. 34184-41-3) is a chemical compound with

the molecular formula C24H41ClO3S.[1][2] This guide provides a comprehensive overview of

its known physicochemical properties, drawing from available data. It is intended to serve as a

valuable resource for professionals in research and development who may be working with this

or structurally related molecules.

Core Physicochemical Properties
A summary of the fundamental physicochemical properties of Octadecyl 4-
chlorobenzenesulfonate is presented below. It is important to note that experimentally

determined data for this specific compound is limited in publicly accessible literature.
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Property Value Source(s)

Molecular Formula C24H41ClO3S [1][2]

Molecular Weight 445.10 g/mol [1][2]

CAS Number 34184-41-3 [1][2]

Melting Point 64-66 °C [3]

Boiling Point Not available

Density 1.034 g/cm³ [3]

Water Solubility Not available

Solubility in Organic Solvents Soluble [4]

pKa Not available

LogP (Predicted) Not available

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Octadecyl 4-chlorobenzenesulfonate are not readily available in the scientific literature.

However, standardized methodologies for analogous compounds can be applied.

Synthesis of Octadecyl 4-chlorobenzenesulfonate
A plausible synthetic route for Octadecyl 4-chlorobenzenesulfonate involves the

esterification of 4-chlorobenzenesulfonyl chloride with octadecanol. A general procedure is

outlined below:

Materials:

4-chlorobenzenesulfonyl chloride

Octadecanol

A suitable base (e.g., pyridine or triethylamine)
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An inert solvent (e.g., dichloromethane or toluene)

Anhydrous magnesium sulfate or sodium sulfate

Apparatus for reflux, extraction, and purification (e.g., column chromatography)

Procedure:

In a round-bottom flask, dissolve octadecanol in the chosen inert solvent.

Add the base to the solution and stir.

Slowly add a solution of 4-chlorobenzenesulfonyl chloride in the same solvent to the reaction

mixture at a controlled temperature (e.g., 0 °C to room temperature).

After the addition is complete, the reaction mixture may be heated to reflux for a specified

period to ensure completion of the reaction. The progress of the reaction can be monitored

by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature and washed

successively with dilute acid (e.g., 1M HCl), water, and brine.

The organic layer is then dried over an anhydrous drying agent (e.g., MgSO4 or Na2SO4),

filtered, and the solvent is removed under reduced pressure.

The crude product can be purified by recrystallization or column chromatography to yield

pure Octadecyl 4-chlorobenzenesulfonate.

Logical Workflow for Synthesis:

Octadecanol +
4-Chlorobenzenesulfonyl Chloride +

Base (e.g., Pyridine)

Esterification in
Inert Solvent

(e.g., Dichloromethane)

Aqueous Workup:
- Dilute Acid Wash

- Water Wash
- Brine Wash

Drying of
Organic Layer
(e.g., MgSO4)

Purification:
- Solvent Removal

- Recrystallization or
  Column Chromatography

Octadecyl
4-chlorobenzenesulfonate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Octadecyl 4-chlorobenzenesulfonate.
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Mandatory Visualizations
Due to the lack of specific experimental data regarding signaling pathways or complex

experimental workflows for Octadecyl 4-chlorobenzenesulfonate, a logical diagram

illustrating the general process for determining key physicochemical properties is provided.

General Workflow for Physicochemical Property Determination:

Compound Acquisition

Property Determination Structural Characterization

Synthesis and Purification of
Octadecyl 4-chlorobenzenesulfonate

Melting Point Determination
(Capillary Method)

Solubility Assessment
(Water & Organic Solvents)

LogP Determination
(e.g., HPLC or Shake-Flask Method)

pKa Determination
(e.g., Potentiometric Titration)

NMR Spectroscopy
(1H and 13C) Infrared (IR) Spectroscopy Mass Spectrometry (MS)

Compilation of
Physicochemical Data

Click to download full resolution via product page

Caption: Logical workflow for the determination of physicochemical properties.

Conclusion
This technical guide consolidates the currently available physicochemical data for Octadecyl
4-chlorobenzenesulfonate. The scarcity of experimental data highlights an opportunity for

further research to fully characterize this compound. The provided general experimental

protocols and logical workflows offer a foundational approach for researchers to undertake

such characterization. As a useful building block in chemical synthesis, a more complete

understanding of its properties would be beneficial to the scientific community.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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